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Compound of Interest

Compound Name: Angelol H

Cat. No.: B15594656 Get Quote

The predominant area of research for Angelol H revolves around its potential as an anti-cancer

agent. Studies have particularly highlighted its efficacy in inhibiting the progression of human

cervical carcinoma. The compound has been shown to exert anti-metastatic and anti-

angiogenic effects by modulating key cellular signaling pathways.

Quantitative Data Summary
The following tables summarize the quantitative data from key experiments investigating the

effects of Angelol H on cervical cancer cells. The data is representative of typical findings in

this research area.

Table 1: Effect of Angelol H on Cervical Cancer Cell Viability (MTT Assay)

Concentration of Angelol H
(µM)

Cell Viability (%) Standard Deviation

0 (Control) 100 ± 4.5

10 85.2 ± 3.8

25 65.7 ± 4.1

50 42.1 ± 3.2

100 21.3 ± 2.5
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Table 2: Effect of Angelol H on Gene and Protein Expression (qRT-PCR & Western Blot)

Target Molecule Treatment
Relative
Expression Level
(Fold Change)

Standard Deviation

miR-29a-3p Control 1.0 ± 0.1

Angelol H (50 µM) 3.2 ± 0.3

MMP2 Control 1.0 ± 0.1

Angelol H (50 µM) 0.4 ± 0.05

VEGFA Control 1.0 ± 0.1

Angelol H (50 µM) 0.3 ± 0.04

Table 3: Effect of Angelol H on Cell Migration and Angiogenesis

Assay Treatment
Result (Normalized
to Control)

Standard Deviation

Cell Migration Control 1.0 ± 0.1

Angelol H (50 µM) 0.35 ± 0.06

Tube Formation Control 1.0 ± 0.1

Angelol H (50 µM) 0.28 ± 0.05

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by Angelol H and a typical

experimental workflow for its analysis.
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Angelol H Signaling Pathway in Cervical Cancer Cells.

Experimental Workflow for Angelol H Analysis
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To cite this document: BenchChem. [Core Research Focus: Anti-Cancer Activity of Angelol
H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594656#literature-review-of-angelol-h-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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